Cas no 408326-59-0 (3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 408326-59-0
• MF: C₈H₁₁IO₂
• MW: 266.076215028763
• CID: 2633324
• PubChem ID: 2785633
• Update Time: 2025-06-08

3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one
• 408326-59-0

• Inchi： 1S/C8H11IO2/c1-8(2)3-5(10)7(9)6(11)4-8/h10H,3-4H2,1-2H3
• InChI Key： AFDMFHFKJXLZRX-UHFFFAOYSA-N
• SMILES： IC1C(CC(C)(C)CC=1O)=O

Computed Properties

• Exact Mass: 265.98038Da
• Monoisotopic Mass: 265.98038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one

Introduction to 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one (CAS No. 408326-59-0)

3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one is a significant compound in the realm of organic synthesis and pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This molecule, identified by the chemical abstracts service number CAS No. 408326-59-0, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced material science. The presence of both hydroxyl and iodo substituents, along with a cyclohexenone backbone, makes it a valuable intermediate in synthetic pathways, particularly in the construction of complex molecular architectures.

The compound’s structure, featuring a 5,5-dimethylcyclohex-2-en-1-one core, contributes to its stability and reactivity under various conditions. The iodo group at the 2-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. This feature allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities. The hydroxy group, located at the 3-position, adds another layer of reactivity, making it susceptible to oxidation or reduction processes depending on the synthetic goals.

In recent years, 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one has been explored in several cutting-edge research areas. One notable application lies in its role as a precursor in the synthesis of heterocyclic compounds, which are widely prevalent in biologically active molecules. Researchers have leveraged its structural features to develop novel scaffolds for antimicrobial and anti-inflammatory agents. The compound’s ability to undergo cross-coupling reactions, such as Suzuki or Stille couplings, has opened doors for the creation of complex fused ring systems that mimic natural products with potent pharmacological effects.

Moreover, the compound’s relevance extends to material science applications. Its rigid cyclohexenone backbone and substituent patterns make it a candidate for designing polymers with specific optical or electronic properties. Recent studies have demonstrated its utility in the preparation of liquid crystals and organic semiconductors, where precise control over molecular orientation and intermolecular interactions is crucial. The iodo substituent’s ability to participate in photoredox catalysis has also been exploited in polymerization processes, leading to innovative materials with enhanced performance characteristics.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives synthesized from 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one. By modifying its functional groups or incorporating it into larger molecular frameworks, scientists aim to develop drugs that target specific disease pathways more effectively. For instance, modifications at the hydroxy position can alter metabolic stability and bioavailability, while changes at the iodo site can enhance binding affinity to biological targets. Such modifications are often guided by computational modeling and high-throughput screening techniques to accelerate drug discovery efforts.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one. Catalytic processes have been refined to enable more efficient transformations, reducing reaction times and improving yields. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and hazardous byproducts. These innovations not only make the compound more sustainable but also broaden its applicability across different research domains.

The compound’s role in academic research continues to evolve as new methodologies emerge. It serves as a versatile building block for exploring novel reaction mechanisms and developing innovative synthetic strategies. Collaborative efforts between chemists and biologists have led to interdisciplinary projects where 3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one is used to synthesize probes for studying biological processes at a molecular level. These probes can provide insights into enzyme function and cellular signaling pathways, contributing to our understanding of disease mechanisms and potential therapeutic interventions.

In conclusion,3-hydroxy-2-iodo-5,5-dimethylcyclohex-2-en-1-one (CAS No. 408326-59-0) represents a cornerstone compound in modern chemical research with far-reaching implications across pharmaceuticals and materials science. Its unique structural attributes and reactivity profile continue to inspire new applications and advancements. As research progresses，this molecule is poised to play an even more significant role in shaping the future of chemical innovation.